Cas no 1803982-93-5 (4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1803982-93-5
• MF: C₇H₇F₃IN₃O
• MW: 333.04966378212
• CID: 4931297
• Update Time: 2025-06-09

4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3IN3O/c8-7(9,10)15-6-4(1-12)14-2-3(11)5(6)13/h2H,1,12H2,(H2,13,14)
• InChI Key： AGWWSXHJENJMJM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine

Research Brief on 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine (CAS: 1803982-93-5)

In recent years, the compound 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine (CAS: 1803982-93-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique trifluoromethoxy and iodo substituents, has shown promising potential as a building block in drug discovery and development. The presence of multiple functional groups, including amino and aminomethyl moieties, makes it a versatile intermediate for the synthesis of biologically active molecules targeting various therapeutic areas.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic protocol for 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine, highlighting its improved yield and purity compared to previous methods. The researchers employed a multi-step approach involving halogenation and amination reactions, with the final product characterized by NMR and mass spectrometry. This advancement in synthesis has facilitated broader exploration of the compound's pharmacological properties.

The pharmacological potential of this compound has been investigated in several recent studies. A notable 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor for kinase inhibitors. The research team demonstrated that derivatives of 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine exhibited selective inhibition against specific tyrosine kinases involved in cancer progression, with IC50 values in the low micromolar range. These findings suggest its potential application in targeted cancer therapies.

Structural-activity relationship (SAR) studies have revealed that the trifluoromethoxy group at the 3-position contributes significantly to the compound's metabolic stability and membrane permeability. Meanwhile, the iodo substituent at the 5-position has been shown to be crucial for molecular recognition in enzyme binding sites. These insights, published in a 2023 issue of European Journal of Medicinal Chemistry, provide valuable guidance for further structural optimization of this compound class.

Recent patent applications (2023-2024) have highlighted the commercial potential of 4-Amino-2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine. Several pharmaceutical companies have claimed novel derivatives of this compound for various therapeutic indications, including inflammatory diseases and neurological disorders. The compound's unique combination of halogen and trifluoromethoxy groups makes it particularly attractive for CNS drug development, where these features can enhance blood-brain barrier penetration.

Future research directions for this compound include exploration of its potential in PET radiotracer development (utilizing the iodine-125 or iodine-131 isotopes) and further investigation of its role in fragment-based drug discovery. The compound's well-defined crystal structure, as determined by X-ray diffraction studies in 2023, provides a solid foundation for structure-based drug design efforts. Ongoing studies are expected to reveal additional applications of this versatile chemical scaffold in medicinal chemistry.